N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-5-chlorothiophene-2-carboxamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-5-chlorothiophene-2-carboxamide
• InChI: InChI=1S/C18H12ClN3OS/c19-16-9-8-15(24-16)18(23)20-12-5-3-4-11(10-12)17-21-13-6-1-2-7-14(13)22-17/h1-10H,(H,20,23)(H,21,22)
• InChI Key: KJMICRAWHDJGTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=C(S4)Cl
• Molecular Formula: C18H12ClN3OS
• Molecular Weight: 353.8 g/mol
• CAS No.: 477493-37-1

Description

Benzimidazole derivatives are a class of compounds that have a wide range of biological and clinical applications. They are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system. Some benzimidazole derivatives have shown combined antiparasitic and antioxidant activity.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate.

Molecular Structure Analysis

Benzimidazole derivatives have a planar molecular structure. The benzimidazole core of these molecules is planar, and in the crystal, it is arranged in parallel planes, stabilized by π-π interactions and hydrogen bonds.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo a variety of chemical reactions. For example, they can react with various free radicals through several possible reaction pathways.

Physical and Chemical Properties Analysis

Benzimidazole derivatives have diverse physical and chemical properties. For example, some are strong electron donor molecules that can be used for n-type doping.

Mechanism of Action

While the specific mechanism of action can vary depending on the specific benzimidazole derivative, some have been found to act as allosteric activators of human glucokinase, revealing significant hypoglycemic effects for therapy of type-2 diabetes.

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives can vary widely depending on the specific compound. Some benzimidazole derivatives have been found to manifest profound antimicrobial activity.

Future Directions

Benzimidazole derivatives are a promising area of research in medicinal chemistry due to their diverse biological activities and potential therapeutic applications. Future research may focus on designing newer effective hypoglycemic agents having distinct mechanisms of action at the molecular level.